Cas no 2989-17-5 (Methyl (2-methylphenoxy)acetate)

Methyl (2-methylphenoxy)acetate structure
2989-17-5 structure
Product Name:Methyl (2-methylphenoxy)acetate
CAS No:2989-17-5
Molecular Formula:C10H12O3
Molecular Weight:180.20048
MDL:MFCD01026471
CID:1439648
PubChem ID:12410608

Methyl (2-methylphenoxy)acetate Properties

Names and Identifiers

    • Acetic acid, (2-methylphenoxy)-, methyl ester
    • 2-(2-methylphenoxy)methylethanoate
    • DTXSID20875999
    • LS-07453
    • methyl 2-(o-tolyloxy)acetate
    • methyl (2-methylphenoxy)acetate
    • MFCD01026471
    • CHEMBL1163190
    • methyl 2-(2-methylphenoxy)acetate
    • o-Methylphenoxyacetic acid methyl ester
    • OMAUDUHRMMRHBV-UHFFFAOYSA-N
    • BDBM50321267
    • o-tolyloxy-acetic acid methyl ester
    • ALBB-023624
    • methyl2-(o-tolyloxy)acetate
    • AKOS000295789
    • 2989-17-5
    • SCHEMBL2904007
    • O-ME PHENOXYACETIC ACID,ME ESTER
    • CS-0320516
    • MDL: MFCD01026471
    • InChIKey: OMAUDUHRMMRHBV-UHFFFAOYSA-N
    • Inchi: InChI=1S/C10H12O3/c1-8-5-3-4-6-9(8)13-7-10(11)12-2/h3-6H,7H2,1-2H3
    • SMILES: CC1=CC=CC=C1OCC(=O)OC

Computed Properties

  • Exact Mass: 180.07866
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Rotatable Bond Count: 4
  • Monoisotopic Mass: 180.078644241g/mol
  • Heavy Atom Count: 13
  • Complexity: 168
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: 2.1
  • Topological Polar Surface Area: 35.5Ų

Experimental Properties

  • PSA: 35.53

Methyl (2-methylphenoxy)acetate Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P00JH8D-1g
methyl (2-methylphenoxy)acetate
2989-17-5 98%
1g
$194.00
A2B Chem LLC
AJ07997-1g
Methyl (2-methylphenoxy)acetate
2989-17-5 95%
1g
$97.00 2024-04-20
abcr
AB414217-500 mg
Methyl (2-methylphenoxy)acetate
2989-17-5
500MG
€165.80 2022-06-10
Ambeed
A139561-25g
Methyl 2-(o-tolyloxy)acetate
2989-17-5 97%
25g
$1193.0 2024-07-28
eNovation Chemicals LLC
Y1260207-1g
methyl (2-methylphenoxy)acetate
2989-17-5 98%
1g
$415
TRC
M128935-500mg
Methyl (2-methylphenoxy)acetate
2989-17-5
500mg
$ 235.00 2022-06-04
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1391186-1g
Methyl 2-(o-tolyloxy)acetate
2989-17-5 97%
1g
¥1148.00 2024-08-02

Methyl (2-methylphenoxy)acetate Related Literature

Recommended suppliers
Amadis Chemical Company Limited
(CAS:2989-17-5)Methyl (2-methylphenoxy)acetate
A1152539
Purity:99%
Quantity:25g
Price($):1074.0